Cas no 1340030-47-8 (2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

• Product Name: 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• CAS No: 1340030-47-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5763269
• PubChem ID: 64866651
• Update Time: 2025-10-31

2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS014195967
• EN300-1895126
• 1340030-47-8
• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

• Inchi： 1S/C10H11BrO3/c11-8-5-7(1-2-12)6-9-10(8)14-4-3-13-9/h5-6,12H,1-4H2
• InChI Key： RNZRUESCUYAKQK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CCO

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

Introduction to 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 1340030-47-8)

2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1340030-47-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzodioxin class, a structural motif known for its diverse biological activities. The presence of a bromine substituent at the 8-position and the ethanolic side chain at the 1-position enhances its utility in synthetic chemistry and drug discovery programs.

The benzodioxin scaffold, also referred to as 1,4-benzodioxane, is a heterocyclic aromatic compound characterized by a oxygen bridge between two carbons of a benzene ring. This structural feature imparts unique electronic and steric properties, making it a valuable building block in organic synthesis. The 8-Bromo-2,3-dihydro-1,4-benzodioxin core is particularly intriguing due to its potential as an intermediate in the synthesis of bioactive molecules.

The ethanolic side chain at the 1-position of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol introduces a polar functional group that can influence solubility and interactions with biological targets. This modification is strategically important in medicinal chemistry, as it allows for further derivatization and optimization of pharmacological properties. The compound’s molecular structure suggests potential applications in the development of novel therapeutic agents targeting various disease pathways.

Recent advancements in chemical biology have highlighted the importance of benzodioxin derivatives in drug discovery. Studies have demonstrated that modifications within this scaffold can modulate receptor binding affinity and metabolic stability. The bromine atom at the 8-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecules.

One of the most compelling aspects of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is its potential role in addressing unmet medical needs. Researchers are exploring its derivatives as candidates for treating neurological disorders, inflammatory conditions, and infectious diseases. The benzodioxin core has shown promise in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression and anxiety.

The compound’s structural features also make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling cascades and are often dysregulated in cancer and other diseases. By designing analogs of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol, scientists aim to identify molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.

In vitro studies have begun to unravel the mechanistic aspects of this compound’s interactions with biological targets. Initial reports suggest that certain derivatives exhibit inhibitory effects on specific kinases while maintaining good selectivity profiles. These findings are encouraging for further development efforts aimed at translating these findings into clinical applications.

The synthesis of 2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yilethanol) presents an interesting challenge due to the need for precise functional group control. Advanced synthetic methodologies are being employed to construct this molecule with high enantiomeric purity and minimal side reactions. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis are being explored to achieve these objectives.

As research progresses, computational modeling and high-throughput screening techniques are being leveraged to accelerate the discovery process. These tools enable virtual screening of large libraries of derivatives based on predicted binding affinities and pharmacokinetic properties. This approach helps prioritize candidates for experimental validation and reduces the time required to identify lead compounds.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. 2-(8-Bromo_2_3_dihydro_1_4_benzo_dioxin_6_yl)_ethan_1_ol derivatives must undergo comprehensive characterization before advancing to clinical trials. This includes assessment of toxicity profiles, pharmacokinetic parameters, and potential drug-drug interactions.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for bringing these promising compounds from bench to market. Open innovation models facilitate knowledge sharing and resource allocation toward high-potential drug candidates like those derived from 2-(8-Bromo_2_3_dihydro_1_4_benzo_dioxin_6_yl)_ethanol. Such partnerships enhance translational research outcomes by combining expertise across multiple disciplines.

The future directions for research on this compound include exploring its role in modulating immune responses and inflammatory pathways. Preclinical data suggest that benzodioxin derivatives may have immunomodulatory effects by interacting with cytokine networks or inhibiting pro-inflammatory signaling cascades. These findings could open new avenues for treating autoimmune diseases or chronic inflammation conditions.

In conclusion,(CAS No._1340030_47_8) represents a structurally intriguing molecule with significant potential in pharmaceutical applications._ Its unique combination_of_a_brominated_benzodioxin_core_and_an_ethanol_side_chain_makes_it_a_valuable_tool_for_scientists_engaged_in_drug_discovery_and_medical_research._ As_the_field_of_medicinal_chemistry_advances,_this_compound_and_its_derivatives_will_remain_at_the_forefront_of_innovation,_offering_hope_for_new_treatments_and_improved_patient_care._